Cas no 59556-09-1 (Acetonitrile, [[2-(4-morpholinyl)-2-cyclohexen-1-yl]sulfonyl]-)

• Product Name: Acetonitrile, [[2-(4-morpholinyl)-2-cyclohexen-1-yl]sulfonyl]-
• CAS No: 59556-09-1
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 338290
• PubChem ID: 4371753
• Update Time: 2025-04-19

Acetonitrile, [[2-(4-morpholinyl)-2-cyclohexen-1-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(2-morpholin-4-ylcyclohex-2-en-1-yl)sulfonylacetonitrile
• Acetonitrile, [[2-(4-morpholinyl)-2-cyclohexen-1-yl]sulfonyl]-
• 59556-09-1
• DTXSID70402512
• 3-cyanomethylsulphonyl-2-morpholinocyclohexene

• Inchi： 1S/C12H18N2O3S/c13-5-10-18(15,16)12-4-2-1-3-11(12)14-6-8-17-9-7-14/h3,12H,1-2,4,6-10H2
• InChI Key： GKDPZRBBKOMROE-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1CCCC=C1N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 270.10394
• Monoisotopic Mass: 270.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 70.4